Cas no 89006-78-0 (Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester)

Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester structure
89006-78-0 structure
Product name:Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester
CAS No:89006-78-0
MF:C16H23NO3
MW:277.35872
CID:616322
PubChem ID:71321399

Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester
    • ethyl 3-benzamido-5-methylhexanoate
    • 89006-78-0
    • DTXSID40751221
    • Inchi: InChI=1S/C16H23NO3/c1-4-20-15(18)11-14(10-12(2)3)17-16(19)13-8-6-5-7-9-13/h5-9,12,14H,4,10-11H2,1-3H3,(H,17,19)
    • InChI Key: NPNIVYOLCRQYHL-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CC(CC(C)C)NC(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 277.16779360g/mol
  • Monoisotopic Mass: 277.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų
  • XLogP3: 3.1

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